Cas no 62706-12-1 (Benzenemethanol, 2-chloro-4-imidazo[1,2-a]pyridin-2-yl-)

Benzenemethanol, 2-chloro-4-imidazo[1,2-a]pyridin-2-yl- structure
62706-12-1 structure
Product Name:Benzenemethanol, 2-chloro-4-imidazo[1,2-a]pyridin-2-yl-
CAS No:62706-12-1
MF:C14H11ClN2O
MW:258.70294213295
CID:434576
PubChem ID:13216451
Update Time:2025-04-19

Benzenemethanol, 2-chloro-4-imidazo[1,2-a]pyridin-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-chloro-4-imidazo[1,2-a]pyridin-2-yl-
    • (2-chloro-4-imidazo[1,2-a]pyridin-2-ylphenyl)methanol
    • (2-Chloro-4-(imidazo[1,2-a]pyridin-2-yl)phenyl)methanol
    • 62706-12-1
    • (2-CHLORO-4-{IMIDAZO[1,2-A]PYRIDIN-2-YL}PHENYL)METHANOL
    • [2-Chloro-4-(imidazo[1,2-a]pyridin-2-yl)phenyl]methanol
    • DTXSID80528994
    • Inchi: 1S/C14H11ClN2O/c15-12-7-10(4-5-11(12)9-18)13-8-17-6-2-1-3-14(17)16-13/h1-8,18H,9H2
    • InChI Key: SWHDGDSIIWNWIC-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)C=CC(=C1)C1=CN2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 258.05613
  • Monoisotopic Mass: 258.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.5Ų

Experimental Properties

  • PSA: 37.53
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